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Compound of Interest

Compound Name:
(2-Fluoro-4-

isopropoxyphenyl)boronic acid

Cat. No.: B591564 Get Quote

An In-depth Technical Guide on (2-Fluoro-4-isopropoxyphenyl)boronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on (2-Fluoro-4-
isopropoxyphenyl)boronic acid, a key building block in modern synthetic chemistry. Its utility

is most pronounced in palladium-catalyzed cross-coupling reactions, such as the Suzuki-

Miyaura coupling, which are fundamental to the synthesis of complex organic molecules,

including pharmaceuticals and functional materials.

Core Properties and Specifications
(2-Fluoro-4-isopropoxyphenyl)boronic acid is an organoborane compound valued for its

stability and reactivity in forming carbon-carbon bonds. The presence of a fluoro group and an

isopropoxy group on the phenyl ring modifies its electronic properties and steric profile,

influencing its reactivity and the properties of the resulting coupled products.

Physicochemical Data
The key quantitative data for (2-Fluoro-4-isopropoxyphenyl)boronic acid are summarized in

the table below.
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Property Value Reference

Molecular Formula C₉H₁₂BFO₃

Molecular Weight 198.00 g/mol [1][2]

CAS Number 586389-90-4 [3]

Applications in Organic Synthesis
The primary application of (2-Fluoro-4-isopropoxyphenyl)boronic acid is as a nucleophilic

partner in Suzuki-Miyaura cross-coupling reactions. This reaction facilitates the formation of a

carbon-carbon bond between the boronic acid's phenyl ring and various organic halides or

triflates, catalyzed by a palladium complex.

Suzuki-Miyaura Coupling: A Representative Workflow
The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry, enabling the

construction of biaryl and heteroaryl structures that are prevalent in many pharmaceutical

agents. The general workflow involves the reaction of an aryl or vinyl halide with a boronic acid

in the presence of a palladium catalyst and a base.
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Reactant Preparation
- (2-Fluoro-4-isopropoxyphenyl)boronic acid

- Aryl Halide (Ar-X)
- Palladium Catalyst (e.g., Pd(PPh₃)₄)

- Base (e.g., K₂CO₃)
- Solvent (e.g., Toluene/H₂O)

Reaction Setup
- Degas solvent

- Combine reagents under inert atmosphere (N₂ or Ar)
- Heat mixture to reflux

1. Combine
Reaction Workup

- Cool reaction mixture
- Phase separation

- Extract aqueous layer with organic solvent

2. Process

Purification
- Combine organic layers

- Dry with MgSO₄

- Concentrate in vacuo
- Purify by column chromatography

3. Isolate Final Product
(2-Fluoro-4-isopropoxy)biaryl

4. Characterize

Pd(0)L₂

Oxidative Addition

Ar-Pd(II)L₂-X

Ar-X

Transmetalation

Ar-Pd(II)L₂-Ar'

Ar'-B(OH)₂
(activated by base)

Ar-Ar'

Reductive Elimination

Ar-X Ar'-B(OH)₂ Base Ar-Ar'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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